![molecular formula C10H17F2NO4 B3011768 4,4-Difluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid CAS No. 2166750-19-0](/img/structure/B3011768.png)
4,4-Difluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid
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Overview
Description
Synthesis Analysis
Unfortunately, there is limited information available on the synthesis of this specific compound. It is recommended to consult a chemist or a chemical database for more detailed information .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and density among others. For “4,4-Difluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid”, the molecular weight is 253.246. Other properties like melting point, boiling point, and density are not provided in the available resources .Scientific Research Applications
- EN300-1071242 exhibits promising potential as a drug candidate. Researchers have investigated its interactions with specific biological targets, such as enzymes or receptors, to develop novel pharmaceuticals. Its structural modifications can lead to improved drug efficacy, reduced side effects, or enhanced bioavailability .
- Some studies have explored the antiviral properties of EN300-1071242 . Researchers investigate its ability to inhibit viral replication or attachment, making it a potential candidate for combating viral infections. Further research is needed to validate its efficacy against specific viruses .
- The unique chemical structure of EN300-1071242 makes it interesting for materials science applications. Researchers have explored its use in nanomaterials, thin films, or coatings. Its fluorinated groups and functional moieties contribute to its stability and reactivity in various materials systems .
- Fluorinated compounds like EN300-1071242 play a crucial role in catalysis. Researchers investigate its potential as a catalyst or ligand in organic reactions. Its stability, solubility, and electronic properties make it valuable in synthetic chemistry .
- EN300-1071242 can serve as a fluorescent probe or imaging agent. Its unique fluorine atoms allow for precise tracking within biological systems. Researchers explore its use in live-cell imaging, diagnostics, or targeted drug delivery .
- Some studies have examined the pesticidal properties of EN300-1071242 . Its chemical structure suggests potential as an insecticide or herbicide. Researchers investigate its effects on pests, weeds, and crop protection .
Medicinal Chemistry and Drug Development
Antiviral Agents
Materials Science and Nanotechnology
Catalysis and Organic Synthesis
Biological Imaging and Probes
Agricultural Chemistry and Pest Control
Safety And Hazards
Future Directions
properties
IUPAC Name |
4,4-difluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17F2NO4/c1-10(2,3)17-9(16)13-5-6(8(11)12)4-7(14)15/h6,8H,4-5H2,1-3H3,(H,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDQXLFSVCRGJCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC(CC(=O)O)C(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17F2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluoro-3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]butanoic acid |
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